Differentiation by Boiling Point: Ethyl 14-Pentadecenoate vs. Ethyl 9-Pentadecenoate
Ethyl 14-pentadecenoate exhibits a predicted boiling point of 330.6±11.0 °C, which is approximately 9.1 °C lower than that of the isomeric compound ethyl 9-pentadecenoate (339.7±21.0 °C predicted) [1]. This difference in volatility is a direct consequence of the terminal versus internal position of the double bond and is significant for separation and purification strategies, such as distillation, where subtle differences in boiling point dictate the efficiency of the process [1].
| Evidence Dimension | Predicted Boiling Point |
|---|---|
| Target Compound Data | 330.6 ± 11.0 °C |
| Comparator Or Baseline | Ethyl 9-pentadecenoate (CAS 56219-09-1): 339.7 ± 21.0 °C |
| Quantified Difference | ~9.1 °C lower for target compound |
| Conditions | Predicted values from chemical property databases |
Why This Matters
A lower boiling point can facilitate purification by distillation and may indicate different handling requirements, impacting procurement for synthetic chemistry applications.
- [1] Chemsrc. (2025). 9-pentadecenoic acid, ethyl ester. Physical and Chemical Properties: Boiling Point. Accessed 2026. View Source
